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Compound of Interest

Compound Name: Fosamine

Cat. No.: B1202035

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of fosamine ammonium, an
organophosphate herbicide used for the control of invasive woody plant species. This
document outlines the herbicide's mechanism of action, summarizes key quantitative data on
its efficacy and toxicity, and provides detailed protocols for its application in a research setting.

Mechanism of Action

Fosamine ammonium acts as a plant growth regulator.[1] It is typically applied to foliage in the
late summer or early fall. The active ingredient is absorbed by the leaves and buds of woody
plants. The herbicidal effects are generally not visible until the following spring when the treated
plants fail to produce new leaves and buds, or the new growth is stunted and malformed.[1]
This inhibition of bud development ultimately leads to the death of the plant. While the precise
biochemical mechanism is not fully understood, there is evidence to suggest that fosamine
inhibits mitosis in susceptible plants.[1]

Quantitative Data Summary

The following tables summarize the available quantitative data on the efficacy of fosamine
ammonium against various invasive woody species and its toxicological profile.
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Table 1: Efficacy of Fosamine Ammonium on Invasive

Woaody Species

Target Species Application Rate Efficacy Non-Target Impacts
Common Buckthorn o 95% mortality rate[2] Up to 85% reduction

) Not specified in study )
(Rhamnus cathartica) [3114] in forb cover[2][3][4]

Effective control; slight

] ] regrowth may occur Kills only woody
Multiflora Rose (Rosa 2% solution + 0.25% o ) )
] initially, followed by species; non-volatile.
multiflora) surfactant o
mortality in the [5]
summer.
General Brush (>6 Minimum 8 Ib (2 gal) / Recommended for
feet high) acre dense stands.

Note: Efficacy data for other susceptible species such as maple, birch, alder, blackberry, ash,
and oak is primarily qualitative. Further research is needed to establish specific mortality rates
at various application concentrations for these species.

Table 2: Toxicological Profile of Fosamine Ammonium
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Organism Group

Test

Result

Toxicity
Classification

>5,000 - 24,400

Mammals Acute Oral LD50 (Rat) Practically Nontoxic[6]
mg/kg[6][7]
Acute Dermal LD50 Moderate Toxicity
Mammals ) >1683 mg/kg[7]
(Rabbit) (EPA Class I)[6]
Acute Oral LD50
. >5,000 - >10,000 _ _
Birds (Mallard Duck, Practically Nontoxic[6]
. . mg/kgl[6]
Bobwhite Quail)
] 96-hour LC50 (Bluegill ) )
Fish ] 670 mg/L Practically Nontoxic[6]
Sunfish)
96-hour LC50
Fish (Rainbow Trout, >1000 ppm Practically Nontoxic[6]
Fathead Minnow)
) 48-hour LC50 ) )
Aquatic Invertebrates 1,524 mg/L Practically Nontoxic

(Daphnia)

Bees

>10,000 mg/L
(sprayed directly)

Practically Nontoxic

Experimental Protocols

The following protocols are designed for researchers conducting field trials to evaluate the

efficacy of fosamine for the control of invasive woody species.

Materials

» Fosamine ammonium herbicide (e.g., Krenite® S)

e Non-ionic surfactant

o Backpack sprayer or handgun sprayer
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e Personal Protective Equipment (PPE): chemical-resistant gloves, long-sleeved shirt, long
pants, shoes plus socks, and protective eyewear

e Graduated cylinders and mixing containers
o Flagging tape or stakes for plot demarcation
e GPS unit for mapping plots

o Data collection sheets

Experimental Design and Plot Establishment

A randomized complete block design is recommended to account for environmental variability.

Site Selection: Choose a research site with a relatively uniform infestation of the target
invasive woody species.

e Plot Demarcation: Establish experimental plots of a consistent size (e.g., 10m x 10m). The
number of plots will depend on the number of treatments and desired replications.

o Treatment Allocation: Randomly assign treatments to the plots within each block. Treatments
should include a control (no herbicide) and various concentrations of fosamine, with and
without a surfactant.

o Pre-treatment Data Collection: Before herbicide application, collect baseline data for each
plot, including:

[¢]

Density of the target species (stems per unit area)

[e]

Height and basal diameter of a representative sample of target plants

o

Percent cover of the target species

[¢]

Percent cover and diversity of non-target native vegetation

Herbicide Application Protocol
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Timing: Apply fosamine in the late summer or early fall, before the target species begins to
show autumn leaf coloration.[1]

Mixing: Prepare the herbicide solutions according to the desired treatment concentrations. If
a surfactant is being used, add it to the mixture as per the manufacturer's recommendations
(typically 0.25% by volume).[5]

Application:

[e]

Ensure foliage is dry at the time of application.[1]

o

Apply the herbicide solution to the foliage of the target woody plants until the leaves are
uniformly wet, but not to the point of runoff.

o

For dense brush, ensure thorough coverage of the entire plant.

[¢]

Avoid application within 24 hours of expected rainfall to prevent the herbicide from being
washed off the foliage.[1]

Post-treatment Data Collection and Analysis

Efficacy Assessment: Evaluate the efficacy of the treatments the following spring and
summer. Data to be collected includes:

o Mortality rate of the target species (percentage of dead plants per plot).
o Degree of defoliation and bud-break inhibition on surviving plants.
o Stunted growth or abnormal leaf development.

Non-target Impact Assessment: Monitor the impact on non-target vegetation by reassessing
the percent cover and diversity of native plants in each plot.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.qg.,
ANOVA) to determine the significance of treatment effects on the target and non-target

species.

Visualizations
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Caption: Proposed mechanism of fosamine action in woody plants.

Experimental Workflow for Fosamine Efficacy Trial
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Caption: Workflow for a fosamine efficacy field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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